1-(4-Methoxyphenyl)-4-(5-nitro-2-pyridinyl)piperazine

• Molecular Formula: C16H18N4O3
• Molecular Weight: 314.34 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-4-(5-nitropyridin-2-yl)piperazine
• InChI: InChI=1S/C16H18N4O3/c1-23-15-5-2-13(3-6-15)18-8-10-19(11-9-18)16-7-4-14(12-17-16)20(21)22/h2-7,12H,8-11H2,1H3
• InChI Key: ZDKHDBPCLRHWGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3=NC=C(C=C3)[N+](=O)[O-]

Description

1-(4-Methoxyphenyl)-4-(5-nitro-2-pyridinyl)piperazine is a useful research compound. Its molecular formula is C16H18N4O3 and its molecular weight is 314.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 36 g of 1-(4-methoxyphenyl)piperazine dihydrochloride, 22 g of 2-chloro-5-nitropyridine, 58 g of potassium carbonate and 227 ml of dimethyl sulfoxide was stirred overnight at 140° C. The reaction mixture was cooled and poured onto water. The precipitated product was filtered off, washed with water and dissolved in dichloromethane. The solution was treated with activated charcoal. The latter is filtered off and the filtrate was evaporated. The residue was triturated in 2-propanol. The product was filtered off and crystallized from 1-butanol, yielding 24.5 g of 1-(4-methoxyphenyl)-4-(5-nitro-2-pyridinyl)piperazine; mp. 170° C. (interm. 21).